![molecular formula C16H15N3OS B1618634 5-(2-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol CAS No. 23292-16-2](/img/structure/B1618634.png)
5-(2-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol
Overview
Description
5-(2-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol is a chemical compound that has been widely studied in scientific research due to its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and treatments.
Scientific Research Applications
Corrosion Inhibition
One of the notable applications of 5-(2-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol compounds is in the field of corrosion inhibition. These compounds have been studied for their effectiveness in protecting metals, particularly mild steel, against corrosion in acidic environments. Research demonstrates that derivatives similar to this compound show high inhibition efficiency, making them suitable for industrial applications where metal preservation is crucial. For instance, the study by Al-amiery et al. (2020) highlights the synthesis of a related triazole-based compound and its superior inhibition performance against mild steel corrosion in a corrosive environment, supported by weight loss technique, scanning electron microscopy, and adsorption isotherm fitting well to the Langmuir model (Al-amiery et al., 2020).
Antimicrobial Activities
Another significant area of application for this compound and its derivatives is in antimicrobial activities. These compounds have been synthesized and screened for their effectiveness against various microorganisms. For example, Bektaş et al. (2007) conducted a study on the synthesis and antimicrobial activities of some new 1,2,4-triazole derivatives, which showed good to moderate activities against tested microorganisms (Bektaş et al., 2007).
Anti-Cancer Properties
Compounds related to this compound have been explored for their potential anti-cancer properties. The molecular docking studies and analysis of tautomeric properties and conformations reveal insights into the mechanism behind their anti-cancer capabilities. A study by Karayel (2021) delves into the structural analyses and molecular docking studies of benzimidazole derivatives bearing 1,2,4-triazole, highlighting their potential as EGFR inhibitors and their significant anti-cancer activity (Karayel, 2021).
Anti-Inflammatory and Cholinesterase Inhibition
Research has also been conducted on the anti-inflammatory potential and cholinesterase inhibitory effects of derivatives of this compound. These compounds have been found to exhibit significant anti-inflammatory activity, as well as potent cholinesterase inhibition, which could have implications for treatments related to inflammation and neurological disorders. Labanauskas et al. (2004) synthesized and evaluated the anti-inflammatory activity of certain 1,2,4-triazole derivatives, demonstrating their potential in this area (Labanauskas et al., 2004).
properties
IUPAC Name |
3-(2-methoxyphenyl)-4-(4-methylphenyl)-1H-1,2,4-triazole-5-thione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15N3OS/c1-11-7-9-12(10-8-11)19-15(17-18-16(19)21)13-5-3-4-6-14(13)20-2/h3-10H,1-2H3,(H,18,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYMIOSWHDQLVHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NNC2=S)C3=CC=CC=C3OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20357725 | |
Record name | 5-(2-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20357725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
23292-16-2 | |
Record name | 3-(2-Methoxyphenyl)-4-(4-methylphenyl)-5-mercaptotriazole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=23292-16-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-(2-methoxyphenyl)-4-(4-methylphenyl)-4H-1,2,4-triazole-3-thiol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20357725 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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